Cas no 1804855-71-7 (3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol
• CAS No: 1804855-71-7
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4866456
• Update Time: 2025-06-15

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol

• Inchi： 1S/C7H6ClF2NO2/c8-4-5(7(9)10)11-1-3(2-12)6(4)13/h1,7,12H,2H2,(H,11,13)
• InChI Key： WOMQBKZVDWXCAH-UHFFFAOYSA-N
• SMILES： ClC1C(C(CO)=CNC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3

Additional information on 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol

Comprehensive Overview of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol (CAS No. 1804855-71-7)

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol (CAS No. 1804855-71-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, difluoromethyl, and hydroxymethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining halogen and fluorine substituents, makes it a valuable intermediate for synthesizing bioactive molecules targeting enzymes and receptors.

In recent years, the demand for fluorinated pyridine derivatives like 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors, especially in oncology and infectious disease therapeutics. The compound's CAS No. 1804855-71-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and preclinical studies.

From an agrochemical perspective, 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol is explored for its potential as a pesticide intermediate. The difluoromethyl group is known to improve the lipophilicity and penetration of agrochemicals, making this compound a candidate for developing next-generation crop protection agents. Its chloro and hydroxy substitutions further enhance its reactivity, enabling derivatization for tailored biological activity.

The synthesis of CAS No. 1804855-71-7 typically involves multi-step reactions, including halogenation, fluorination, and hydroxymethylation of pyridine precursors. Advanced techniques like microwave-assisted synthesis and flow chemistry are increasingly adopted to optimize yield and purity. Analytical methods such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP) for research-grade materials.

Environmental and safety profiles of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol are rigorously evaluated. While not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. The compound's biodegradability and ecotoxicity data are often requested by regulatory bodies, aligning with the global push for green chemistry principles in industrial applications.

Market trends indicate growing interest in CAS No. 1804855-71-7 from Asia-Pacific and North American regions, driven by pharmaceutical R&D investments. Patent filings related to its derivatives have risen, particularly in kinase inhibitor and antifungal agent domains. Collaborations between academia and industry aim to explore its structure-activity relationships (SAR) further, leveraging computational tools like molecular docking.

For researchers sourcing 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-methanol, verifying suppliers' certificates of analysis (CoA) and stability studies is essential. Storage conditions (e.g., 2-8°C, anhydrous environments) significantly impact shelf life. Custom synthesis services for isotope-labeled versions (e.g., deuterated or 13C-labeled) are also emerging to support metabolic pathway studies.

In summary, CAS No. 1804855-71-7 represents a versatile scaffold with cross-disciplinary applications. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its value in modern drug and agrochemical discovery. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing global health and food security challenges.